Cas no 2680840-13-3 (2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680840-13-3
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5635259
• PubChem ID: 165926069
• Update Time: 2025-06-11

2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28287872
• 2680840-13-3
• 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H14F3NO3/c1-12(2,11(19)20)9(8-6-4-3-5-7-8)17-10(18)13(14,15)16/h3-7,9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： FDVQBFRRUKKNHS-UHFFFAOYSA-N
• SMILES： FC(C(NC(C1C=CC=CC=1)C(C(=O)O)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Analysis of 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680840-13-3)

The compound 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680840-13-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoroacetamido group and a phenyl ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. The compound's CAS No. 2680840-13-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the 2,2-dimethyl moiety in this compound provides steric hindrance, which can influence reaction selectivity. This property is particularly useful in asymmetric synthesis, a hot topic in organic chemistry. Additionally, the trifluoroacetamido group is known for its electron-withdrawing effects, which can enhance the reactivity of adjacent functional groups. These characteristics make the compound a versatile building block for heterocyclic chemistry and peptide mimetics.

The pharmaceutical industry is increasingly focusing on sustainable synthesis methods, and 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid fits well into this narrative. Its synthesis often involves green chemistry principles, such as catalytic reactions and solvent-free conditions. This aligns with the broader industry shift toward environmentally friendly processes, a topic frequently discussed in scientific forums and search queries.

Another area of interest is the compound's potential role in crop protection. The phenyl and trifluoroacetamido groups are common in agrochemicals, where they contribute to pest resistance and durability. As the agricultural sector seeks novel solutions for climate-resilient crops, this compound could emerge as a key player in developing next-generation plant growth regulators.

In summary, 2,2-Dimethyl-3-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680840-13-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in the context of drug design and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation.